molecular formula C7H8IN3 B8393192 4-(Azetidin-1-yl)-5-iodopyrimidine

4-(Azetidin-1-yl)-5-iodopyrimidine

Cat. No.: B8393192
M. Wt: 261.06 g/mol
InChI Key: GFNJNOTWDQHPQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Azetidin-1-yl)-5-iodopyrimidine is a useful research compound. Its molecular formula is C7H8IN3 and its molecular weight is 261.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H8IN3

Molecular Weight

261.06 g/mol

IUPAC Name

4-(azetidin-1-yl)-5-iodopyrimidine

InChI

InChI=1S/C7H8IN3/c8-6-4-9-5-10-7(6)11-2-1-3-11/h4-5H,1-3H2

InChI Key

GFNJNOTWDQHPQT-UHFFFAOYSA-N

Canonical SMILES

C1CN(C1)C2=NC=NC=C2I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 16×100 mm reaction tube under N2 was added 4-chloro-5-iodopyrimidine (200 mg, 0.832 mmol), cesium carbonate (817 mg, 2.508 mmol) and 1,2-dimethoxyethane (5 mL). The reaction mixture was flushed with nitrogen and then treated with azetidine (112 μL, 1.662 mmol). The reaction mixture was securely capped, stirred at room temperature for 5 min, and then heated at 90° C. for 18 h. The reaction mixture was filtered through a small Celite plug by gravity, washed with dichloromethane (70 mL) and the solvent was evaporated off in vacuo to give 200 mg (92%) of the title compound as a pale yellow solid.
Quantity
200 mg
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
817 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
112 μL
Type
reactant
Reaction Step Two
Yield
92%

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